Cas no 176638-59-8 (2-(2-methylpropyl)pent-4-ynoic acid)

• Product Name: 2-(2-methylpropyl)pent-4-ynoic acid
• CAS No: 176638-59-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1362969
• PubChem ID: 193958
• Update Time: 2025-04-20

2-(2-methylpropyl)pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)pent-4-ynoic acid
• 4-Pentynoic acid, 2-isobutyl-
• AKOS017532245
• 176638-59-8
• (+-)-2-Isobutyl-4-pentynoic acid
• SCHEMBL7550179
• DTXSID70938826

• Inchi： 1S/C9H14O2/c1-4-5-8(9(10)11)6-7(2)3/h1,7-8H,5-6H2,2-3H3,(H,10,11)
• InChI Key： CIPDGBZQHUXNFQ-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)CC(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 245.6°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.463
• PSA: 37.3